![molecular formula C13H11NO3 B6386356 6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% CAS No. 1261925-15-8](/img/structure/B6386356.png)
6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Hydroxy-5-(4-methylphenyl)nicotinic acid (6-HMPNA) is a naturally occurring compound found in plants and animals. It is a derivative of nicotinic acid and has an aromatic ring structure. 6-HMPNA has been studied extensively due to its potential applications in scientific research and laboratory experiments. In
Scientific Research Applications
6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% has been used in a variety of scientific research applications, including cell culture studies, gene expression studies, and drug delivery studies. It has been used to study the effects of various drugs on cell growth and gene expression. Additionally, 6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% has been used as a vehicle for drug delivery, allowing for the targeted delivery of drugs to specific cells or tissues.
Mechanism of Action
6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% is believed to act as an agonist of the nicotinic acid receptor (NAR). This receptor is expressed in various tissues, including the brain, heart, and liver. When 6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% binds to the NAR, it activates the receptor and triggers a cascade of biochemical and physiological responses.
Biochemical and Physiological Effects
6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to increase the production of nitric oxide, which is involved in vasodilation and the regulation of blood pressure. Additionally, 6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% has been found to reduce inflammation, reduce oxidative stress, and modulate the immune system.
Advantages and Limitations for Lab Experiments
6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% has several advantages for lab experiments. It is relatively easy to synthesize and is available in large quantities. Additionally, it is stable and can be stored for long periods of time. However, 6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% can be toxic in high concentrations, so care must be taken to ensure that the concentration of 6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% used in experiments is within safe limits.
Future Directions
The potential applications of 6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% are still being explored. Potential future directions for 6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% research include the development of novel drug delivery systems, the development of novel treatments for inflammation and oxidative stress, and the development of new cell culture models. Additionally, further research into the mechanism of action of 6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% and its effects on various tissues is needed.
Synthesis Methods
6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95% can be synthesized from nicotinic acid through a series of chemical reactions. The first step is to convert nicotinic acid to its acid chloride derivative using thionyl chloride. Then, the acid chloride is reacted with 4-methylphenol in the presence of sodium hydride to form 6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95%. This synthesis method is simple and efficient, and allows for the production of large quantities of 6-Hydroxy-5-(4-methylphenyl)nicotinic acid, 95%.
properties
IUPAC Name |
5-(4-methylphenyl)-6-oxo-1H-pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO3/c1-8-2-4-9(5-3-8)11-6-10(13(16)17)7-14-12(11)15/h2-7H,1H3,(H,14,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJKIYKXCTOWWRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=CNC2=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30686932 |
Source
|
Record name | 5-(4-Methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30686932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261925-15-8 |
Source
|
Record name | 5-(4-Methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30686932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.